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Compound of Interest

Compound Name: 2,3-Dimethylphenol

Cat. No.: B072121

An In-Depth Technical Guide to the Material Safety Data Sheet for 2,3-Dimethylphenol

This guide provides an in-depth analysis of the safety protocols and material characteristics of
2,3-Dimethylphenol (CAS No. 526-75-0), tailored for researchers, scientists, and
professionals in drug development. Moving beyond a standard Material Safety Data Sheet
(MSDS), this document contextualizes the data, explaining the causality behind safety
procedures and offering field-proven insights for laboratory applications.

Introduction: Understanding 2,3-Dimethylphenol

2,3-Dimethylphenol, also known as 2,3-Xylenol, is an aromatic organic compound with
significant utility in organic synthesis.[1] It serves as a crucial intermediate in the production of
antioxidants, pharmaceuticals, dyes, and other specialty chemicals.[2] However, its utility is
matched by a hazardous profile that demands rigorous adherence to safety protocols. This
guide is structured to provide a comprehensive understanding of these hazards and to
establish a framework for safe handling, emergency response, and risk mitigation in a
professional laboratory setting.

Section 1: Core Chemical and Physical Identity

A foundational understanding of a chemical's physical properties is the first step in a thorough
risk assessment. These properties dictate storage conditions, predict its behavior in various
experimental setups, and inform emergency response strategies. For instance, its relatively
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high flash point suggests it is not flammable at ambient temperatures, but its vapor can form

explosive mixtures with air if heated.[3]

Property

Value

Source(s)

Chemical Name

2,3-Dimethylphenol

[4]

2,3-Xylenol, 3-Hydroxyl-o-

Synonyms ) [3][5]I6]
xylene, vic-o-Xylenol

CAS Number 526-75-0 [3]

Molecular Formula CsH100 [3114]

Molecular Weight 122.17 g/mol [3][7]
Colorless to brown crystalline

Appearance , [11[4]
solid

Odor Sweet, tarry odor [4]

Melting Point 70 - 73 °C (158 - 163 °F) [1]18]

Boiling Point 217 °C (423 °F) at 760 mmHg [1]8]

Flash Point 95 °C (203 °F) - closed cup [3][6]
Slightly soluble in water;

- soluble in alcohol, ether,
Solubility

benzene, chloroform, and
alkali solutions.[1][4][9]

Vapor Density

4.2 (Air = 1)

[4]

Section 2: Hazard Identification and Risk

Assessment

2,3-Dimethylphenol is classified as a hazardous substance under the Globally Harmonized

System (GHS).[5] Understanding these classifications is crucial for preventing exposure and

mitigating risk. The chemical is acutely toxic if ingested or absorbed through the skin and

causes severe chemical burns to skin and eyes.[3][10]
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GHS Hazard Classification:

Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[5]

Acute Toxicity, Dermal (Category 3): H311 - Toxic in contact with skin.[5]

Skin Corrosion (Category 1B): H314 - Causes severe skin burns and eye damage.[5]

Serious Eye Damage (Category 1): H318 - Causes serious eye damage.[8]

Aquatic Toxicity, Chronic (Category 2): H411 - Toxic to aquatic life with long lasting effects.[5]
Signal Word:Danger[3][5]

Hazard Pictograms:

The Logic of Risk Assessment

Before any procedure involving 2,3-Dimethylphenol, a systematic risk assessment is
mandatory. This process is not merely a checklist but a scientific workflow designed to identify
potential exposure scenarios and implement robust control measures. The causality is simple:
by anticipating risks, we can select the appropriate controls to prevent incidents.
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Risk Assessment Workflow for 2,3-Dimethylphenol
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Caption: Risk assessment workflow for handling 2,3-Dimethylphenol.

Section 3: Emergency Response Protocols
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In the event of an exposure or emergency, immediate and correct action is critical to minimizing

harm. The corrosive nature of this compound means that any delay in response can result in
severe tissue damage.[11]

First-Aid Measures

The primary objective of first aid is to decontaminate the individual and seek immediate
professional medical help. Always show the safety data sheet to the responding medical
personnel.[5]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
also under the eyelids.[3] Remove contact lenses if present and easy to do.[3] Immediate
medical attention is required.[3] The extended flushing is necessary to ensure all traces of
the corrosive solid are removed from the delicate eye tissue.

o Skin Contact: Immediately take off all contaminated clothing and shoes.[5] Rinse the affected

skin area with plenty of water and soap.[10] Take the victim immediately to a hospital.[5] The

toxicity of this compound upon dermal absorption necessitates professional medical
evaluation, even if no initial symptoms like redness are apparent.[11]

« Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3] If the

person is not breathing, provide artificial respiration.[5] Immediately call a POISON CENTER

or doctor.[3] Inhalation can cause severe irritation and potential edema of the larynx and
bronchi.[11]

 Ingestion: Rinse the mouth thoroughly with water.[5] Do NOT induce vomiting.[3] The
corrosive nature of the chemical means that inducing vomiting can cause a second wave of
damage to the esophagus and throat.[3] Call a physician or POISON CENTER immediately.
[10]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COz2), dry chemical powder, alcohol-
resistant foam, or a water spray.[3][10]

e Specific Hazards: When heated to decomposition, it emits acrid smoke and toxic fumes,
including carbon monoxide and carbon dioxide.[4][11]
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o Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand mode and full protective gear to prevent

contact with skin and eyes.[3]

Section 4: Safe Handling and Exposure Control

Preventing exposure is the most effective safety strategy. This is achieved through a

combination of engineering controls, administrative controls (protocols), and personal

protective equipment (PPE).

e Engineering Controls: Always handle 2,3-Dimethylphenol inside a certified chemical fume

hood to control dust and vapor.[5] Ensure that an eyewash station and safety shower are

readily accessible and in close proximity to the workstation.[3]

o Personal Protective Equipment (PPE): The selection of PPE is dictated by the procedure's

risk of exposure. The table below provides a validated system for PPE selection.

Task Required PPE Rationale
Nitrile or neoprene gloves, Prevents incidental skin
Handling Solid chemical safety goggles, lab contact and protects eyes from

coat.

dust particles.

Weighing/Transfer

Double-gloving, chemical
safety goggles, face shield, lab

coat.

A face shield provides an extra
layer of protection against

splashes during transfer.

In Solution

Chemical-resistant gloves
(e.g., Viton or butyl rubber),
safety goggles, face shield,
chemical-resistant apron over

lab coat.

Protects against splashes of
the dissolved, corrosive

solution.

High-Energy Operations

As above, with potential for a
respirator if aerosolization is

possible.

For procedures like sonication
or vigorous mixing that may

generate aerosols.
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Experimental Protocol: Safe Weighing and Dissolving of
2,3-Dimethylphenol

This protocol provides a self-validating system for safely preparing a solution of 2,3-
Dimethylphenol. Each step is designed to minimize exposure risk.

e Preparation:
o Don the appropriate PPE (double gloves, lab coat, safety goggles, face shield).
o Verify that the chemical fume hood is functioning correctly (check airflow monitor).

o Place a plastic-backed absorbent liner on the work surface inside the fume hood to
contain any minor spills. .

» Weighing:
o Tare a suitable container on the balance inside the fume hood.

o Carefully transfer the required amount of solid 2,3-Dimethylphenol to the container using
a spatula. Avoid creating dust. If dust is generated, allow it to settle before proceeding.

o Securely close the stock container immediately after dispensing. .
o Dissolution:
o Place the container with the weighed solid onto a stir plate inside the fume hood.

o Slowly add the chosen solvent to the container. The slow addition minimizes the risk of
splashing.

o Add a magnetic stir bar and begin gentle stirring to facilitate dissolution. Do not heat
unless the experimental procedure explicitly requires it, and ensure proper ventilation. .

e Cleanup:

o Carefully wipe down the spatula and any affected surfaces with a damp cloth or paper
towel.
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o Dispose of the absorbent liner and cleaning materials as solid hazardous waste.

o Remove the outer pair of gloves and dispose of them as hazardous waste before exiting
the fume hood.

o Wash hands thoroughly after the procedure is complete.
Section 5: Accidental Release and Disposal
e Accidental Release:

o Evacuate non-essential personnel from the area. Isolate the spill area for at least 25
meters (75 feet) for solids.[11]

o Ensure adequate ventilation.
o Wear appropriate PPE, including respiratory protection.[5]

o For small spills, dampen the solid material with 60-70% ethanol to prevent dust from
becoming airborne.[11]

o Carefully sweep or scoop the dampened material into a suitable, labeled container for
hazardous waste disposal.[3][11]

o Do not flush the chemical into surface water or the sanitary sewer system.[3] .
» Waste Disposal:

o Dispose of 2,3-Dimethylphenol waste and contaminated materials in a designated,
sealed, and properly labeled hazardous waste container.[3]

o Waste disposal methods must comply with all local, regional, and national hazardous
waste regulations.[3] Chemical waste generators are responsible for correctly classifying
the waste.[3]

Section 6: Toxicological and Ecological Profile
Human Toxicology
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The high toxicity of 2,3-Dimethylphenol is a primary concern. Its corrosive properties are due
to its phenolic nature, which denatures proteins and can cause rapid tissue necrosis upon
contact.

o Acute Toxicity Data: The following values underscore the significant risk from acute

exposure.
Route Species Value Source(s)
Oral LD50 Rat 562 mg/kg [9][10]
Dermal LD50 Rabbit 1,040 mg/kg [9][10]
Intravenous LD50 Mouse 56 mg/kg [4119]

o Systemic Effects: Beyond its corrosive effects, chronic exposure or significant acute
absorption may lead to liver and kidney damage.[11] Symptoms of systemic exposure can
include dizziness, headache, nausea, and in severe cases, coma.[11]

Ecological Hazards

2,3-Dimethylphenol is classified as toxic to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.[9][10] This necessitates stringent controls to
prevent its release into drains or waterways. It is designated as a Water Hazard Class 3
(extremely hazardous for water) in Germany.[10]

Conclusion

2,3-Dimethylphenol is an indispensable reagent in many areas of chemical research and
development. However, its hazardous properties—acute toxicity, corrosivity, and environmental
danger—require a level of respect and caution that goes beyond mere procedural compliance.
By understanding the causality behind safety protocols, implementing robust risk assessments,
and preparing for emergency scenarios, researchers can handle this compound safely and
effectively, ensuring both personal safety and the integrity of their work.
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o HPC Standards. (n.d.). Safety Data Sheet: 2,3-Dimethylphenol.

e Haz-Map. (n.d.). 2,3-Dimethylphenol - Hazardous Agents.

e The Good Scents Company. (n.d.). 2,3-xylenol.

» HPC Standards Inc. (n.d.). 2,3-Dimethylphenol.

e Human Metabolome Database. (2012). Showing metabocard for 2,3-Dimethylphenol
(HMDB0032148).

» U.S. Environmental Protection Agency (EPA). (n.d.). Phenol, 2,3-dimethyl- - Substance
Detalils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. 2,3-Dimethylphenol | C8H100 | CID 10687 - PubChem [pubchem.ncbi.nim.nih.gov]
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e 5. cdhfinechemical.com [cdhfinechemical.com]
6. 2,3-Dimethylphenol 98 526-75-0 [sigmaaldrich.com]

7. Substance Registry Services | US EPA [cdxapps.epa.gov]

8. sigmaaldrich.com [sigmaaldrich.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

